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Compound of Interest

Compound Name: Palladium(II) sulfide

Cat. No.: B082378 Get Quote

Authored for professionals in scientific research and drug development, this document provides

a comprehensive overview of the chemical formula, properties, and experimental

considerations of Palladium(II) Sulfide (PdS).

Palladium(II) sulfide, with the chemical formula PdS, is an inorganic compound of palladium

and sulfur.[1][2] It presents as a brown solid or as black or grey metallic crystals and is

insoluble in water.[1] Like other platinum group metal chalcogenides, PdS exhibits complex

structural, electrical, and magnetic properties that make it a subject of interest in various fields,

including catalysis and materials science.[1]

Physicochemical and Structural Properties
Palladium(II) sulfide possesses a unique combination of physical and chemical

characteristics. A summary of its key quantitative properties is provided in the tables below.

Physical and Chemical Properties
The fundamental physical and chemical data for PdS are crucial for its application in

experimental settings.
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Property Value Reference(s)

Chemical Formula PdS [1][2]

Molar Mass 138.49 g/mol [3][4]

Appearance
Brown solid or black/grey

metallic crystals
[1]

Density 6.7 g/cm³ [3]

Melting Point 950 °C (decomposes) [3][5]

Solubility Insoluble in water [1]

CAS Number 12125-22-3 [2][5]

Crystallographic Data
PdS crystallizes in a tetragonal system, which is fundamental to understanding its material

properties.[3][6] The crystal structure consists of palladium centers in an approximately square

planar coordination and sulfur centers in a tetrahedral geometry.[1][2]

Crystallographic
Parameter

Value Reference(s)

Crystal System Tetragonal [3][6]

Space Group P4₂/m (No. 84) [6][7]

Lattice Constant (a) 6.440 ± 0.005 Å [8]

Lattice Constant (c) 6.620 ± 0.005 Å [8]

Electronic and Thermoelectric Properties
The electronic and thermal transport properties of PdS are of significant interest for

thermoelectric applications.
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Property Value Conditions Reference(s)

Band Gap 0.42 eV (for PdS₂) - [9]

Electrical Conductivity

(σ)

Varies with

temperature
- [6]

Seebeck Coefficient

(S)
~280 µV K⁻¹

Room Temperature

(thin film)
[6]

Power Factor (PF) 27 µW cm⁻¹ K⁻² 800 K [6][10]

Thermal Conductivity

(κ)
Relatively high - [8]

Figure of Merit (zT) 0.33 800 K [6][10]

Experimental Protocols
The synthesis and characterization of PdS are critical for its study and application. This section

outlines common experimental methodologies.

Synthesis of Palladium(II) Sulfide
Several methods are employed for the synthesis of PdS, each with its advantages depending

on the desired form of the final product (e.g., bulk powder, nanoparticles).

Method 1: Precipitation from Aqueous Solution This is a common laboratory-scale synthesis

method.

Precursor Preparation: Prepare an aqueous solution containing Palladium(II) ions (Pd²⁺), for

example, by dissolving palladium(II) chloride (PdCl₂) in water.

Precipitation: Pass hydrogen sulfide (H₂S) gas through the Pd²⁺ solution. Palladium(II)
sulfide will precipitate out as a solid.

Reaction: Pd²⁺ + H₂S → PdS(s) + 2H⁺[1]

Isolation and Purification: The precipitate is collected by filtration, washed with deionized

water to remove any unreacted precursors and byproducts, and then dried under vacuum.
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Method 2: Direct Reaction of Elements This method, historically used by Berzelius, is suitable

for producing bulk PdS.[1]

Reactant Preparation: Stoichiometric amounts of high-purity palladium powder and sulfur

powder are thoroughly mixed.

Reaction: The mixture is heated in an inert atmosphere (e.g., argon) or a vacuum-sealed

quartz ampoule.

Reaction: Pd + S → PdS[1]

Cooling: The reaction vessel is slowly cooled to room temperature to allow for the formation

of a crystalline product.

Method 3: Thermolysis of a Single-Source Precursor This method is often used for the

synthesis of PdS nanocrystals.

Precursor Synthesis: A palladium-thiolate complex, such as [Pd(SCH₃)₂]₆, is synthesized.[11]

Thermolysis: The precursor is heated in a high-boiling point solvent (e.g., oleylamine) or

under solventless conditions at a specific temperature.[11] The temperature and atmosphere

can be controlled to produce palladium or palladium sulfide nanocrystals of varying

morphologies.[11]

Characterization Techniques
A variety of analytical techniques are used to confirm the synthesis and characterize the

properties of PdS.

X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and lattice

parameters.[12]

X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and

oxidation states of palladium and sulfur on the surface.[12]

Transmission Electron Microscopy (TEM) and High-Resolution TEM (HRTEM): To visualize

the morphology, particle size, and crystalline structure of nanoparticles.[12]
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Energy-Dispersive X-ray Spectroscopy (EDS): To determine the elemental composition of

the material.[12]

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the

material.[12]

Temperature-Programmed Reduction (H₂-TPR): To study the reducibility of the sulfide.[12]

Visualized Workflows and Pathways
Experimental Workflow for PdS Nanoparticle Synthesis
and Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of

PdS nanoparticles.
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A generalized workflow for the synthesis and characterization of PdS nanoparticles.

Potential Biological Interactions of Palladium
Compounds
While specific signaling pathways for PdS are not well-defined, the biological interactions of

palladium compounds, in general, are of interest in drug development and toxicology. The

following diagram outlines the potential interactions and effects of palladium ions in a biological

system.
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Potential biological interactions and toxicological outcomes of palladium ions.

Applications and Future Outlook
Palladium sulfide and its related compounds are being explored for various applications.

Catalysis: Supported palladium sulfide catalysts are of significant interest for selective

hydrogenation reactions.[12] For example, PdS supported on carbon has shown high

selectivity and stability in the synthesis of N-(1,3-dimethylbutyl)-N'-phenyl-p-

phenylenediamine (6PPD).[12]
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Thermoelectrics: Due to its favorable power factor at high temperatures, PdS is a promising

candidate for thermoelectric materials, which can convert heat energy into electrical energy.

[6][10]

Drug Development and Nanomedicine: While the toxicity of palladium salts is a concern,

palladium-based nanoparticles are being investigated for applications in drug delivery and as

therapeutic agents. Their unique catalytic properties could potentially be harnessed for

prodrug activation. The biological interactions of palladium complexes with proteins and DNA

are also an active area of research.[13][14]

Further research into tuning the properties of PdS through nanostructuring, doping, and the

formation of composites will likely open up new avenues for its application in advanced

materials and biomedical technologies. A thorough understanding of its toxicological profile

remains critical for its safe and effective use in any biological system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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